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Compound of Interest

Compound Name:
N-(4-Chloro-2-

methylphenyl)acetamide

CAS No.: 5202-86-8

Cat. No.: B1266253

Get Quote

This technical guide provides a comprehensive overview of N-(4-Chloro-2-
methylphenyl)acetamide, a substituted aromatic amide of interest to researchers and

professionals in drug development and chemical synthesis. This document delves into its

chemical identity, physicochemical properties, synthesis, potential applications, and safety

protocols, offering a valuable resource for its scientific exploration.

Chemical Identity and Nomenclature
N-(4-Chloro-2-methylphenyl)acetamide is a chlorinated and methylated derivative of

acetanilide. Its precise chemical structure is foundational to its reactivity and potential biological

activity.

IUPAC Name: N-(4-chloro-2-methylphenyl)acetamide[1]

Synonyms: A variety of synonyms are used in literature and commercial listings, which include:

4-Chloro-2-methylacetanilide[1]
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4'-Chloro-2'-methylacetanilide[2]

Acetamide, N-(4-chloro-2-methylphenyl)-[1]

2-Acetamido-5-chlorotoluene

CAS Number: 5202-86-8[1]

Molecular Structure:

Caption: Chemical structure of N-(4-Chloro-2-methylphenyl)acetamide.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is paramount for

its application in research and development, influencing factors from reaction kinetics to

bioavailability.

Property Value Source

Molecular Formula C₉H₁₀ClNO [1]

Molecular Weight 183.63 g/mol [1]

Appearance White solid [3]

Melting Point 139 - 140 °C (282.2 - 284 °F) [3]

Boiling Point 375.18 °C (estimated)

Solubility

Expected to have low solubility

in water and higher solubility in

organic solvents like ethanol

and DMSO.

[4]

Spectroscopic Data
Spectroscopic analysis is critical for the unambiguous identification and characterization of a

chemical compound. While a comprehensive public database of spectra for N-(4-Chloro-2-
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methylphenyl)acetamide is not readily available, the expected spectral features can be

predicted based on its structure and data from analogous compounds.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methyl group protons on the phenyl ring, the acetyl methyl protons, and the

amide proton. The aromatic protons will likely appear as a set of multiplets in the aromatic

region (δ 7.0-8.0 ppm). The two methyl groups will each exhibit a singlet, with the acetyl

methyl protons appearing further downfield than the aromatic methyl protons. The amide

proton will present as a broad singlet, with its chemical shift being solvent-dependent.

¹³C NMR: The carbon NMR spectrum will display nine distinct signals corresponding to the

nine carbon atoms in the molecule. This includes signals for the carbonyl carbon of the

amide group (around 168-170 ppm), the aromatic carbons (in the 110-140 ppm range), and

the two methyl carbons (typically below 30 ppm).

Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+)

corresponding to the molecular weight of the compound. Due to the presence of a chlorine

atom, an M+2 peak with an intensity of approximately one-third of the M+ peak is expected,

which is characteristic of the isotopic abundance of ³⁵Cl and ³⁷Cl.

Synthesis Protocol
N-Arylacetamides are commonly synthesized through the acylation of the corresponding aniline

derivative. The following protocol is a generalized yet detailed procedure for the synthesis of N-
(4-Chloro-2-methylphenyl)acetamide from 4-chloro-2-methylaniline.

Reaction Scheme:

Caption: General workflow for the synthesis of N-(4-Chloro-2-methylphenyl)acetamide.

Experimental Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 4-chloro-2-methylaniline (1 equivalent) in a suitable anhydrous solvent such

as dichloromethane or tetrahydrofuran. Add a base, for instance, pyridine or triethylamine

(1.1 equivalents), to the solution.
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Acylation: Cool the reaction mixture in an ice bath. Add acetyl chloride or acetic anhydride

(1.1 equivalents) dropwise to the stirred solution via the dropping funnel. The addition should

be slow to control the exothermic reaction.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for several hours. The progress of the reaction can be monitored

by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by adding water. If

dichloromethane is used as the solvent, separate the organic layer. Wash the organic layer

sequentially with dilute hydrochloric acid (to remove excess base), saturated sodium

bicarbonate solution (to neutralize any remaining acid), and brine.

Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude

product. The crude N-(4-Chloro-2-methylphenyl)acetamide can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) or by column

chromatography on silica gel.

Causality in Experimental Choices:

The use of an anhydrous solvent is crucial to prevent the hydrolysis of the highly reactive

acylating agent (acetyl chloride or acetic anhydride).

The inclusion of a base is necessary to neutralize the hydrochloric acid or acetic acid

byproduct of the reaction, which would otherwise protonate the starting aniline and inhibit the

reaction.

The dropwise addition of the acylating agent at a low temperature helps to manage the

exothermicity of the reaction and prevent the formation of side products.

The aqueous work-up steps are essential for removing unreacted starting materials,

byproducts, and the base, leading to a purer crude product before the final purification step.

Applications and Research Interest
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N-arylacetamides are a class of compounds with diverse biological activities and are frequently

utilized as key intermediates in the synthesis of more complex molecules.

Pharmaceutical Intermediate: Substituted acetanilides are precursors in the synthesis of

various pharmaceuticals. The specific combination of chloro and methyl substituents on the

phenyl ring of N-(4-Chloro-2-methylphenyl)acetamide makes it a potential building block

for the development of novel therapeutic agents.

Agrochemical Intermediate: Similar to their role in pharmaceuticals, these compounds can

serve as intermediates in the synthesis of herbicides, fungicides, and insecticides. The

structural features of N-(4-Chloro-2-methylphenyl)acetamide may be incorporated to

modulate the biological activity and selectivity of agrochemicals.

Research Chemical: This compound is valuable in medicinal chemistry and chemical biology

as a scaffold for the synthesis of compound libraries for screening against various biological

targets. Studies on related N-aryl-2-chloroacetamides have explored their potential

antimicrobial and antioxidant activities.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

N-(4-Chloro-2-methylphenyl)acetamide. The following information is based on available

safety data sheets for this and structurally related compounds.

Hazard Identification:

Harmful if swallowed.

Causes skin irritation.

May cause an allergic skin reaction.

Causes serious eye irritation.

May cause respiratory irritation.

Recommended Handling Procedures:
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection. A lab coat, safety glasses with side shields, and nitrile gloves are

recommended as a minimum.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Storage and Disposal:

Storage: Store in a well-ventilated place. Keep the container tightly closed. Store locked up.

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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